1-(3-(((2-Hydroxyethyl)(methyl)amino)methyl)morpholino)butan-1-one formate

• IUPAC Name: formic acid;1-[3-[[2-hydroxyethyl(methyl)amino]methyl]morpholin-4-yl]butan-1-one
• InChI: InChI=1S/C12H24N2O3.CH2O2/c1-3-4-12(16)14-6-8-17-10-11(14)9-13(2)5-7-15;2-1-3/h11,15H,3-10H2,1-2H3;1H,(H,2,3)
• InChI Key: OYHQXUHAYUVCOZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCOCC1CN(C)CCO.C(=O)O
• Molecular Formula: C13H26N2O5
• Molecular Weight: 290.36 g/mol

Description

1-(3-(((2-Hydroxyethyl)(methyl)amino)methyl)morpholino)butan-1-one formate, also known as HMBF, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. HMBF is a morpholine derivative that has been synthesized using various methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

Atmospheric Chemistry and Environmental Impact

1-(3-(((2-Hydroxyethyl)(methyl)amino)methyl)morpholino)butan-1-one formate, as part of the formate family, plays a role in atmospheric chemistry. Formates are emitted from fuel additives and industrial solvents, leading to various chemical reactions in the atmosphere, often initiated by oxidation through hydroxyl radicals. The study of protonated formates helps in understanding their atmospheric fate, particularly their dissociation behaviors (Diédhiou & Mayer, 2021).

Biological Chemistry and Biotechnology

In the field of biotechnology, formate compounds have been used in enzymatic reduction processes. For instance, a whole-cell biotransformation system developed for the reduction of prochiral carbonyl compounds to chiral hydroxy acid derivatives demonstrates the application of formate derivatives in biological chemistry (Ernst et al., 2005).

Material Science and Polymer Chemistry

Research in material science indicates the use of aminoalcohols, which are structurally similar to the compound , in UV-cured films. These compounds can initiate polymerization and modify properties of materials, suggesting potential applications of similar compounds in advanced material synthesis (Arsu et al., 2009).

Pharmaceutical Chemistry

In pharmaceutical chemistry, formate derivatives are involved in the synthesis of complex molecular structures. For instance, the synthesis of enantiopure compounds using forms of morpholine-based substances, which are structurally related to the compound , demonstrates the potential utility of formate derivatives in the creation of pharmaceutical ingredients (Sladojevich et al., 2007).

Astrophysics and Cosmochemistry

In astrophysics, the study of methyl formate, a related compound, has implications for understanding the chemical processes in interstellar space. The formation of methyl formate on icy grain mantles upon cosmic ion irradiation provides insights into the chemical evolution of molecular clouds and the formation of complex organic molecules in space (Modica & Palumbo, 2010).